In Vivo Genotoxicity vs. Cohort of Concern
N-Nitroso-ramipril was tested alongside N-nitroso-quinapril in a comprehensive in vivo genotoxicity battery. Both compounds were non-genotoxic in the in vivo liver comet assay and non-mutagenic in the in vivo Big Blue® mutation assay and duplex sequencing assays, supporting a non-mutagenic/non-carcinogenic conclusion and control under ICH Q3B [1]. This contrasts sharply with potent mutagenic nitrosamines such as NDMA (AI = 96 ng/day, Cohort of Concern) and NDEA (AI = 26.5 ng/day), which require stringent ICH M7 control [2].
| Evidence Dimension | In vivo genotoxicity classification (liver comet, Big Blue® mutation, duplex sequencing) |
|---|---|
| Target Compound Data | Non-genotoxic (negative in liver comet assay); non-mutagenic (negative in Big Blue® and duplex sequencing assays); concluded non-mutagenic and non-carcinogenic [1] |
| Comparator Or Baseline | N-Nitroso-quinapril: identically non-genotoxic and non-mutagenic in the same assays. NDMA: potent mutagen, AI = 96 ng/day (Cohort of Concern). NDEA: potent mutagen, AI = 26.5 ng/day (Cohort of Concern) [2] |
| Quantified Difference | N-Nitroso-ramipril AI = 1500 ng/day (Potency Category 5) vs. NDMA AI = 96 ng/day (~15.6-fold higher acceptable exposure); N-Nitroso-ramipril is not a Cohort of Concern compound vs. NDMA/NDEA which are [2] |
| Conditions | In vivo mouse model; liver comet assay (OECD TG 489); Big Blue® transgenic rodent mutation assay (OECD TG 488); duplex sequencing; supported by quantum chemical calculations and in vitro metabolism data [1] |
Why This Matters
The non-mutagenic classification means that N-nitroso-ramipril can be controlled under less stringent ICH Q3B limits rather than ICH M7, substantially reducing analytical burden and enabling higher acceptable intake thresholds during pharmaceutical QC release testing.
- [1] Cheung J, Dobo K, Zhang S, Nudelman R, Schmidt F, Wenzel J, Czich A, Schuler M. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential. Environ Mol Mutagen. 2024 Jul;65(6-7):203-221. DOI: 10.1002/em.22618. PMID: 39180320. View Source
- [2] U.S. FDA Center for Drug Evaluation and Research (CDER). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). Updated guidance. See also: ICH M7(R1) Guideline – Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. View Source
